Cas no 25186-77-0 (2-Anthracenecarboxylicacid, 9,10-dihydro-4-hydroxy-9,10-dioxo-)

• Product Name: 2-Anthracenecarboxylicacid, 9,10-dihydro-4-hydroxy-9,10-dioxo-
• CAS No: 25186-77-0
• MF: C₁₅H₈O₅
• MW: 268.221024513245
• CID: 258555
• PubChem ID: 179447
• Update Time: 2025-04-19

2-Anthracenecarboxylicacid, 9,10-dihydro-4-hydroxy-9,10-dioxo- Chemical and Physical Properties

Names and Identifiers

• 2-Anthracenecarboxylicacid, 9,10-dihydro-4-hydroxy-9,10-dioxo-
• DTXSID90179855
• Pachybasic acid
• 2-Anthraquinonecarboxylic acid, 4-hydroxy-
• 25186-77-0
• 4-hydroxy-2-carboxyanthraquinone
• CHEMBL3884123
• SCHEMBL8197780

• Inchi： 1S/C15H8O5/c16-11-6-7(15(19)20)5-10-12(11)14(18)9-4-2-1-3-8(9)13(10)17/h1-6,16H,(H,19,20)
• InChI Key： ICBHXKIMYNFEIB-UHFFFAOYSA-N
• SMILES： OC1=CC(C(=O)O)=CC2C(C3C=CC=CC=3C(C=21)=O)=O

Computed Properties

• Exact Mass: 268.03714
• Monoisotopic Mass: 268.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 91.7Ų

Experimental Properties

• Density: 1.577
• Boiling Point: 560.2°C at 760 mmHg
• Flash Point: 306.7°C
• Refractive Index: 1.724
• PSA: 91.67
• LogP: 1.86580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenecarboxylic acids and derivatives Anthracenecarboxylic acids